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Compound of Interest

Compound Name: Flamprop-isopropyl

Cat. No.: B166160 Get Quote

Essential Safety and Handling Guide for Flamprop-
isopropyl
This guide provides crucial safety, handling, and disposal procedures for Flamprop-isopropyl,
tailored for research scientists and drug development professionals. The information is

compiled to ensure safe laboratory practices and to build a foundation of trust in chemical

handling protocols.

Chemical and Hazard Identification
Flamprop-isopropyl is a discontinued herbicide. While some safety data sheets (SDS) do not

classify it as a hazardous substance, other sources indicate significant potential hazards.[1][2]

It is categorized as a "Slightly hazardous" substance by the World Health Organization (WHO).

[3] Given the conflicting information, a cautious approach is warranted, adhering to safety

protocols for the highest reported hazard levels. The compound is often supplied in a solvent,

such as methanol or isopropyl alcohol, which has its own distinct hazards that must be

addressed.[4][5]

Table 1: Chemical Identification and Properties
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Property Value

IUPAC Name
propan-2-yl 2-(N-benzoyl-3-chloro-4-

fluoroanilino)propanoate

CAS Number 52756-22-6

Molecular Formula C₁₉H₁₉ClFNO₃

Molecular Weight 363.8 g/mol [2]

WHO Classification III (Slightly hazardous)[3]

Table 2: Summary of Potential Hazards

Hazard Type Description

Acute Toxicity

Harmful if swallowed or absorbed through the

skin.[2][4] Harmful if inhaled, potentially causing

dizziness, nausea, muscle weakness, and

respiratory failure.[4]

Skin and Eye Irritation
May cause skin irritation.[4][5] Causes serious

eye irritation.[4][5]

Organ Toxicity May cause damage to organs.[4]

Environmental Hazards Toxic to aquatic life with long-lasting effects.[2]

Flammability

Often dissolved in flammable solvents like

Isopropyl Alcohol or Methanol, making the

solution a fire hazard.[4][5]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is essential when handling Flamprop-isopropyl and its

solutions. The following table outlines the recommended PPE based on the potential hazards.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part PPE Recommendation
Rationale and Best
Practices

Hands

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber)

Prevents skin contact and

absorption.[6] Always wear

unlined, elbow-length gloves.

[6] Never use cotton or leather

gloves as they are absorbent.

[6] Check gloves for holes or

defects before each use.[7]

Eyes/Face
Safety goggles with side

shields or a full-face shield.

Protects against splashes and

temporary eye irritation.[1][6] A

face shield should be worn

over goggles during

procedures with a high risk of

splashing, such as pouring or

mixing concentrates.[6]

Body
Laboratory coat or chemical-

resistant coveralls.

Provides a barrier against

spills and contamination.[8]

For larger quantities or spill

cleanup, hooded chemical-

resistant overalls are

recommended.[9]

Respiratory

Use in a well-ventilated area or

chemical fume hood.

Respirator may be required.

Minimizes inhalation of vapors

or aerosols.[10][11] If

ventilation is inadequate or if

working with powders or

creating aerosols, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.[6][10]

Feet
Closed-toe, chemical-resistant

boots.

Protects feet from spills. Pants

should be worn over the top of

boots to prevent chemicals

from entering.[7]
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Operational and Disposal Plans: A Step-by-Step
Guide
Follow this procedural guidance for the safe handling and disposal of Flamprop-isopropyl.

Preparation and Handling
Ventilation: Always handle Flamprop-isopropyl in a well-ventilated area. A chemical fume

hood is strongly recommended.[10][11]

Ignition Sources: As the compound is often in a flammable solvent, keep it away from heat,

sparks, open flames, and other ignition sources.[12] Use only non-sparking tools.[12]

Static Discharge: Ground and bond containers and receiving equipment during transfers to

prevent static electricity accumulation.[12]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1][8]

Spill Management
Small Spills: For spills smaller than 1 gallon, absorb with sand, activated charcoal, or other

non-combustible absorbent material.[10] Collect the contaminated material in a labeled,

sealed container for hazardous waste disposal.[10]

Large Spills: In the event of a large spill, evacuate the area immediately.[10] If possible and

safe to do so, shut off ignition sources.[13] Contact your institution's Environmental Health

and Safety (EHS) team for emergency response.[10] Do not attempt to clean up a large spill

without proper training and equipment.[10]

Waste Disposal
Container Management: All waste must be collected in a specifically labeled, leak-proof

container.[10] Do not dispose of Flamprop-isopropyl or its solutions down the drain.

Hazardous Waste: Flamprop-isopropyl waste and its containers are considered hazardous

waste. This is due to its potential toxicity and the flammability of its common solvents.[2][4]
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Disposal Route: All waste must be disposed of through your institution's EHS or a licensed

hazardous waste disposal facility.[10][14] Follow all local, state, and national regulations for

hazardous waste disposal.[1]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely managing Flamprop-isopropyl
in a laboratory setting, from initial preparation to final disposal.
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Workflow for Handling Flamprop-isopropyl

Preparation

Handling & Experimentation

Post-Experiment & Disposal Spill Response

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Work in Fume Hood

Begin Work

Ground Equipment
(Prevent Static)

Conduct Experiment

Segregate Waste
(Labeled, Sealed Container)

Generate Waste

Evacuate Area

Spill Occurs

Decontaminate Work Area

Remove PPE Correctly

Wash Hands Thoroughly

Store for Hazardous Waste Pickup

Alert Supervisor / EHS

Contain Spill
(If trained and safe)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Flamprop-isopropyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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